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Compound of Interest

Compound Name: 2-Fluoropentane

Cat. No.: B3392424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and disposal of 2-
Fluoropentane (CAS No. 590-87-4) in a laboratory environment. Adherence to these protocols

is critical to minimize risks associated with this chemical, which is classified as a highly

flammable liquid and an irritant.

Physicochemical Properties and Hazard
Identification
2-Fluoropentane is a fluorinated alkane used in organic synthesis and potentially in

pharmaceutical development.[1] Its physical and chemical properties, along with its associated

hazards, necessitate careful handling.

Data Summary
All quantitative data regarding the properties and hazards of 2-Fluoropentane are summarized

in the tables below.

Table 1: Physicochemical Properties of 2-Fluoropentane
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Property Value Reference

CAS Number 590-87-4 [1][2]

Molecular Formula C₅H₁₁F [1][3][4]

Molecular Weight 90.14 g/mol [1][3][5]

Boiling Point ~60 °C [1]

Density ~1.01 g/cm³ [1]

Solubility
Insoluble in water; miscible

with many organic solvents.
[1]

Table 2: GHS Hazard Identification for 2-Fluoropentane

Hazard Classification Code Hazard Statement

Flammable Liquids, Category 2 H225
Highly flammable liquid and

vapor.[2]

Skin Irritation, Category 2 H315 Causes skin irritation.[2]

Eye Irritation, Category 2A H319
Causes serious eye irritation.

[2]

Specific target organ toxicity —

single exposure, Category 3
H335

May cause respiratory

irritation.[2]

Signal Word Danger

Experimental Protocols
The following protocols detail the required procedures for safely managing 2-Fluoropentane
throughout its lifecycle in the laboratory, from receipt to disposal.

Protocol: Safe Handling and Storage
This protocol outlines the necessary engineering controls, personal protective equipment

(PPE), and storage conditions required when working with 2-Fluoropentane.
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Methodology:

Engineering Controls:

Always handle 2-Fluoropentane inside a certified chemical fume hood to control vapor

accumulation and minimize inhalation exposure.[6][7]

Ensure an eyewash station and safety shower are readily accessible and unobstructed in

the work area.

Keep away from all sources of ignition, including open flames, hot surfaces, sparks, and

static discharge.[2][6][8] Do not use electrical devices with frayed or damaged wiring.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Consult the glove

manufacturer's specifications for compatibility.

Skin and Body Protection: Wear a flame-resistant lab coat, long pants, and closed-toe

shoes to prevent skin contact.[7]

Chemical Storage:

Store 2-Fluoropentane in a tightly closed, properly labeled container.[2][7]

Keep containers in a dedicated, approved flammable liquids storage cabinet.[7][9] The

cabinet should be marked with a "Flammable – Keep Fire Away" sign.[7]

Segregate 2-Fluoropentane from incompatible materials such as strong oxidizing agents.

[10]

Dispensing and Transfer:

When transferring from containers larger than five gallons, ensure containers are

electrically bonded and grounded to prevent static discharge.[6][11]
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For smaller transfers, conduct the procedure inside a chemical fume hood to prevent

vapor buildup.[6]

Caption: Logical workflow for the safe laboratory use of 2-Fluoropentane.

Protocol: Emergency Procedures for Spills and
Exposures
This protocol provides a systematic approach to managing accidental spills and personnel

exposures involving 2-Fluoropentane.

Methodology:

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids.[2][12] Seek

immediate medical attention.

Skin Contact: Remove all contaminated clothing while under a safety shower.[12] Wash

the affected area with soap and plenty of water.[13] Seek medical attention if irritation

develops or persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting.[2][13] Rinse the mouth with water and seek

immediate medical attention.

Spill Response:

Small Spill (Incidental):

Alert personnel in the immediate area.

Eliminate all ignition sources.[8]
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Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite).

Place the absorbent material into a sealed, labeled container for disposal as

halogenated organic waste.[14][15]

Clean the spill area thoroughly.

Large Spill:

Immediately alert everyone in the laboratory and activate the fire alarm.[16]

Evacuate the area, closing doors behind you to confine vapors.[16]

Call emergency services (e.g., 911) and report the spill.[16]

Do not re-enter the area until cleared by safety professionals.

Caption: Decision tree for responding to spills and exposures.

Protocol: Waste Disposal
This protocol details the procedures for the safe collection, labeling, and disposal of 2-
Fluoropentane waste, which must be managed as a regulated hazardous material.

Methodology:

Waste Segregation:

2-Fluoropentane is a halogenated organic compound.[17] All waste containing this

chemical must be collected in a designated "Halogenated Organic Waste" container.[14]

[17]

Do NOT mix halogenated waste with non-halogenated solvent waste.[18] This is critical as

the disposal methods and costs differ significantly.[18][19]

Do not contaminate the waste stream with incompatible materials like strong acids, bases,

or oxidizers.[19]
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Waste Container:

Use a chemically compatible, leak-proof container with a secure, tight-fitting screw cap.

[18][20] The original product container can be used if it is in good condition.

Keep the waste container closed at all times except when adding waste.[14][15]

Labeling:

Label the waste container with a "Hazardous Waste" tag as soon as the first drop of waste

is added.[15][19]

Clearly write the full chemical name, "2-Fluoropentane," and list all other constituents and

their approximate percentages on the label.[14] Do not use abbreviations or chemical

formulas.[14]

Storage and Disposal:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

within the laboratory, away from ignition sources.

When the container is nearly full, contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup and disposal.[15]

Disposal will likely involve incineration at a licensed hazardous waste facility.[2][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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